Cas no 92273-73-9 (Butylzinc bromide, 0.50 M in THF)

Butylzinc bromide (0.50 M in THF) is an organozinc reagent commonly employed in organic synthesis, particularly in Negishi coupling reactions for the formation of carbon-carbon bonds. The solution’s standardized concentration (0.50 M) ensures consistent reactivity, while the THF solvent provides stability and solubility for handling under inert conditions. This reagent offers selective reactivity with various electrophiles, including aryl and vinyl halides, enabling efficient alkylation processes. Its air- and moisture-sensitive nature necessitates storage under an inert atmosphere, but its ready-to-use formulation in THF simplifies transfer and dosing in synthetic workflows. Suitable for use in catalytic cross-coupling and nucleophilic additions, it is a versatile tool in organometallic chemistry.
Butylzinc bromide, 0.50 M in THF structure
92273-73-9 structure
Product Name:Butylzinc bromide, 0.50 M in THF
CAS No:92273-73-9
MF:C4H9BrZn
MW:202.427257299423
MDL:MFCD00671997
CID:800566
PubChem ID:24873140
Update Time:2025-05-24

Butylzinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

    • Zinc, bromobutyl-
    • Butylzinc Bromide
    • n-Butylzinc broMide
    • butylzinc bromide solution
    • Butylzinc bromide solution 0.5 in THF
    • butylzinc(II) bromide
    • n-Butylzinc broMide,0.5M in THF,packaged under Argon in resealable CheMSeal^t bottles
    • n-butylZnBr
    • Bromobutylzinc (ACI)
    • Bromo(butyl)zinc
    • BUTYLZINC BROMIDE, 0.5M SOLUTION IN TETR AHYDROFURAN
    • n-Butylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
    • Butylzinc bromide, 0.50 M in THF
    • MDL: MFCD00671997
    • Inchi: 1S/C4H9.BrH.Zn/c1-3-4-2;;/h1,3-4H2,2H3;1H;/q;;+1/p-1
    • InChI Key: HMBGXQKLGHIDMN-UHFFFAOYSA-M
    • SMILES: C(CC)C[Zn]Br

Computed Properties

  • Exact Mass: 199.91800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 0.958 g/mL at 25 °C
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
  • Water Partition Coefficient: Reacts with water.
  • PSA: 0.00000
  • LogP: 2.59720
  • Sensitiveness: Air Sensitive
  • Color/Form: 0.5 M in THF
  • Vapor Pressure: No data available
  • Solubility: Reacts with water.

Butylzinc bromide, 0.50 M in THF Security Information

Butylzinc bromide, 0.50 M in THF Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Butylzinc bromide, 0.50 M in THF Pricemore >>

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Butylzinc bromide, 0.50 M in THF Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: Dimethylacetamide ;  rt
1.2 24 h, 80 °C
Reference
A Nickel(II)-Mediated Thiocarbonylation Strategy for Carbon Isotope Labeling of Aliphatic Carboxamides
Pedersen, Simon S.; Donslund, Aske S.; Mikkelsen, Jesper H.; Bakholm, Oskar S.; Papp, Florian; et al, Chemistry - A European Journal, 2021, 27(24), 7114-7123

Production Method 2

Reaction Conditions
1.1 Reagents: Iodine ,  Potassium iodide Solvents: Dimethylformamide ;  12 h, 80 °C
Reference
Ni-catalyzed regio- and stereo-defined intermolecular cross-electrophile dialkylation of alkynes without directing group
Zhan, Yi-Zhou; Xiao, Nan; Shu, Wei, Nature Communications, 2021, 12(1),

Production Method 3

Reaction Conditions
1.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran ,  Hexane ;  40 min, 0 °C
Reference
Palladium-catalysed regio- and stereoselective arylative substitution of γ,δ-epoxy-α,β-unsaturated esters and amides by sodium tetraaryl borates
Bilgi, Yasemin; Kus, Melih; Artok, Levent, Organic & Biomolecular Chemistry, 2020, 18(32), 6378-6383

Production Method 4

Reaction Conditions
1.1 Reagents: Zinc ,  Iodine Solvents: Dimethylacetamide ;  5 min, rt
1.2 overnight, 80 °C
Reference
Role of Electron-Deficient Olefin Ligands in a Ni-Catalyzed Aziridine Cross-Coupling To Generate Quaternary Carbons
Estrada, Jesus G. ; Williams, Wendy L. ; Ting, Stephen I. ; Doyle, Abigail G., Journal of the American Chemical Society, 2020, 142(19), 8928-8937

Production Method 5

Reaction Conditions
1.1 Reagents: Magnesium ,  Lithium chloride ,  Zinc chloride Solvents: Tetrahydrofuran ;  30 min, rt
1.2 2 - 12 h, 0 - 25 °C
Reference
Direct and Efficient C(sp3)-H Bond Alkylation of Tetrahydroisoquinolines and Isochroman with Alkylzinc Reagents
Peng, Zhihua; Wang, Yilei; Yu, Zhi; Wu, Hao; Fu, Shanshan; et al, Advanced Synthesis & Catalysis, 2019, 361(9), 2048-2053

Production Method 6

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Zinc Solvents: 1,4-Dioxane ;  17 h, 100 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Palladium-catalyzed cross-coupling of silyl electrophiles with alkylzinc halides: a silyl-Negishi reaction
Cinderella, Andrew P.; Vulovic, Bojan; Watson, Donald A., Journal of the American Chemical Society, 2017, 139(23), 7741-7744

Production Method 7

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: Dimethylacetamide ;  rt
1.2 12 h, 70 °C; 70 °C → rt
Reference
Palladium-catalyzed anti-Markovnikov hydroalkylation of homoallylic alcohols bearing β-fluorines
Lin, Xiaowei; Qing, Feng-Ling, Organic Letters, 2013, 15(17), 4478-4481

Production Method 8

Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  rt; 3 h, reflux
Reference
Method for synthesizing 3,5-dihydroxy-1-alkylbenzene by alkyl protection
, China, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: 1,3-Dimethyl-2-imidazolidinone ;  rt; 10 min, rt
1.2 rt; rt → 70 °C; 16 h, 70 °C
Reference
Higher-Order Zincates as Transmetalators in Alkyl-Alkyl Negishi Cross-Coupling
McCann, Lucas C.; Hunter, Howard N.; Clyburne, Jason A. C.; Organ, Michael G., Angewandte Chemie, 2012, 51(28), 7024-7027

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium tert-butoxide ,  Zinc Solvents: tert-Butanol ;  1 h, reflux
1.2 Solvents: Methylcyclohexane ;  3 h, 80 °C
Reference
Process for activation of metallic zinc for direct synthesis of alkylzinc halides
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran ,  Hexane ;  -60 °C; -60 °C → 10 °C; 1 h, 10 °C
Reference
Preparation of 2,2-difluoro-2-[(1,3-dioxo-1H,2H-benz[de]isoquinolin-2-yl)oxy]acetic acid esters as acid generators for chemically amplified positive photosensitive resin compositions, photosensitive dry film, production method for photosensitive dry film, and production method for patterned resist film
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  3 h, reflux
Reference
Investigation of new synthetic methods of 3,5-dihydroxyamylbenzene
Zhang, Peng-fei; Jiang, Shao-liang, Zhejiang Huagong, 2016, 47(6), 5-6

Production Method 13

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: 1,3-Dimethyl-2-imidazolidinone ;  12 h, 70 °C
Reference
The Role of LiBr and ZnBr2 on the Cross-Coupling of Aryl Bromides with Bu2Zn or BuZnBr
Eckert, Philip; Organ, Michael G., Chemistry - A European Journal, 2019, 25(69), 15751-15754

Production Method 14

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: Dimethylformamide ;  5 min, 70 °C
1.2 overnight, 70 °C
Reference
Evidence of increased hydrophobicity and dynamics inside the tail region of glycolipid self-assemblies using 2-n-alkyl-pyrene derivatives to probe different locations
Zahid, N. Idayu ; Ji, Lei; Khyasudeen, M. Faisal; Friedrich, Alexandra; Hashim, Rauzah; et al, Langmuir, 2019, 35(29), 9584-9592

Production Method 15

Reaction Conditions
1.1 Reagents: Zinc ;  10 min, heated; rt
1.2 Reagents: 1,2-Dibromoethane Solvents: Dimethylacetamide
1.3 rt; 8 - 12 h, rt → 70 °C
Reference
Csp3-Csp3 Bond-Forming Reductive Elimination from Well-Defined Copper(III) Complexes
Paeth, Matthew; Tyndall, Sam B.; Chen, Liang-Yu; Hong, Jia-Cheng; Carson, William P.; et al, Journal of the American Chemical Society, 2019, 141(7), 3153-3159

Production Method 16

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Zinc Solvents: 1,4-Dioxane ;  17 h, rt → 100 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Method for preparing silahydrocarbons
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: Dimethylacetamide ;  rt
1.2 3 - 4 h, 80 °C
Reference
Palladium-catalyzed coupling of α-halo vinylphosphonate and α-phosphonovinyl sulfonate with alkylzincs: straightforward and versatile synthesis of α-alkyl vinylphosphonates
Zhang, Li; Fang, Yewen; Jin, Xiaoping; Guo, Ting; Li, Ruifeng; et al, Organic Chemistry Frontiers, 2018, 5(9), 1457-1461

Production Method 18

Reaction Conditions
1.1 Reagents: Zinc
Reference
Organozinc reagents prepared from highly active zinc
Rieke, Reuben D.; Kim, Seung-Hoi, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2012, 1, 1-5

Production Method 19

Reaction Conditions
1.1 Reagents: Zinc ,  Iodine Solvents: Dimethylacetamide ;  10 min, rt
1.2 3 h, 80 °C
Reference
Docking study and biological evaluation of pyrrolidine-based iminosugars as pharmacological chaperones for Gaucher disease
Kato, Atsushi; Nakagome, Izumi; Sato, Kasumi; Yamamoto, Arisa; Adachi, Isao; et al, Organic & Biomolecular Chemistry, 2016, 14(3), 1039-1048

Production Method 20

Reaction Conditions
1.1 Reagents: Naphthalene ,  Lithium Solvents: Tetrahydrofuran ;  2 h, rt
1.2 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  15 min, rt
1.3 18 h, rt
Reference
An atom economical method for the direct synthesis of quinoline derivatives from substituted o-nitrotoluenes
Liu, Guiyan; Yi, Maocong; Liu, Lu; Wang, Jingjing; Wang, Jianhui, Chemical Communications (Cambridge, 2015, 51(14), 2911-2914

Butylzinc bromide, 0.50 M in THF Raw materials

Butylzinc bromide, 0.50 M in THF Preparation Products

Butylzinc bromide, 0.50 M in THF Related Literature

Additional information on Butylzinc bromide, 0.50 M in THF

Butylzinc bromide, 0.50 M in THF: A Versatile Reagent in Modern Chemical Synthesis

Butylzinc bromide, 0.50 M in tetrahydrofuran (THF) is a highly specialized chemical reagent that has garnered significant attention in the field of organic synthesis. This compound, with the CAS number 92273-73-9, is widely utilized as a powerful source of zinc carbanions, making it an indispensable tool for various synthetic transformations. The combination of butyl groups and the bromide counterion, dissolved in an inert solvent like THF, enhances its reactivity and stability, making it particularly valuable in pharmaceutical and fine chemical applications.

The use of Butylzinc bromide, 0.50 M in THF has been extensively explored in recent years, particularly in the development of novel pharmaceutical compounds. Zinc carbenoids generated from this reagent are known for their ability to participate in a wide range of reactions, including cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Recent studies have highlighted its role in the synthesis of biologically active molecules, where its ability to facilitate efficient carbon-carbon bond formation is crucial.

In the realm of catalysis, Butylzinc bromide, 0.50 M in THF has been employed as a co-catalyst in various transformations. Its ability to activate unsaturated substrates makes it an excellent choice for promoting reactions such as the Sonogashira coupling and the Stille coupling. These reactions are fundamental in the synthesis of heterocyclic compounds, which are prevalent in many drug candidates. The high concentration (0.50 M) ensures a consistent supply of reactive intermediates, thereby enhancing reaction yields and selectivity.

The solubility of Butylzinc bromide in THF is another critical factor contributing to its popularity. Tetrahydrofuran is an excellent solvent for organometallic compounds due to its ability to stabilize reactive species without participating actively in the reaction mechanism. This property makes it an ideal medium for maintaining the integrity of the zinc carbanions generated from butylzinc bromide, ensuring high reaction efficiency.

Recent advancements in green chemistry have also seen the adoption of Butylzinc bromide, 0.50 M in THF in processes aimed at reducing environmental impact. For instance, its use in flow chemistry systems has enabled more controlled and scalable reactions compared to traditional batch processing. This approach not only improves safety by minimizing solvent exposure but also enhances reproducibility and process efficiency.

The compound's utility extends beyond pharmaceuticals into materials science and agrochemicals. In materials science, organometallic compounds like zinc carbenoids derived from butylzinc bromide are used to synthesize polymers with tailored properties. These polymers can exhibit unique characteristics such as enhanced thermal stability or optical activity, making them suitable for advanced applications like organic electronics.

In agrochemical research, Butylzinc bromide has been utilized to develop novel pesticides and herbicides. Its ability to form stable carbanions allows for the construction of complex heterocyclic structures that can interact effectively with biological targets. This has led to the discovery of new compounds with improved efficacy and reduced environmental persistence.

The preparation and handling of Butylzinc bromide, 0.50 M in THF require careful consideration due to its reactivity with moisture and air. Typically, it is prepared by reacting zinc metal with butyllithium or butyl Grignard reagents under anhydrous conditions. The resulting solution is then diluted with THF to achieve the desired concentration. Storage under inert atmosphere is essential to prevent degradation and ensure long-term stability.

The safety profile of this reagent is another important aspect that merits discussion. While not classified as a hazardous material under standard regulations, it should be handled with appropriate precautions due to its potential reactivity with protic solvents and moisture-sensitive compounds. Personal protective equipment (PPE) such as gloves and goggles is recommended when working with this compound.

In conclusion, Butylzinc bromide, 0.50 M in THF, with its CAS number 92273-73-9, is a versatile and highly effective reagent in modern chemical synthesis. Its role in facilitating carbon-carbon bond formation has made it indispensable in pharmaceutical research, catalysis, materials science, and agrochemical development. The combination of high reactivity and stability provided by this compound ensures its continued relevance in advancing chemical innovation across multiple disciplines.

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